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The table below summarizes experimental adsorption data for several organic sulfur compounds from the

search results.

Sulfide Adsorbent Experimental Key Adsorption e
Compound Material Conditions Performance
Dimethyl Cu(l)-Y Zeolite Fixed-bed reactor, liquid  157.4 mg Sl/g adsorbent [1]
Disulfide hydrocarbon streams, (Saturated sulfur capacity)
(DMDS) room temperature
Dimethyl USY Zeolite with  Micro liquid flow reactor,  Excellent adsorption [2]
Disulfide Cerium Oxide room temperature capacity (specific
(DMDS) (UC-10) quantitative data not

provided in abstract)
Dimethyl USY Zeolite with  Micro liquid flow reactor,  Excellent adsorption [2]
Sulfide Cerium Oxide room temperature capacity (specific
(DMS) (UC-10) gquantitative data not

provided in abstract)
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Sulfide Adsorbent Experimental Key Adsorption Citation
Compound Material Conditions Performance
Carbon Hydroxyl- Grand Canonical Monte  Best adsorption [3]
Disulfide Modified Carlo (GCMC) performance among
(CS,) Activated simulation, 318 K, simulated models (specific

Carbon (25% atmospheric pressure guantitative data not

OH) provided in abstract)

Detailed Experimental Protocols

For the key studies cited, here are the detailed methodologies used to generate the adsorption data.

e Adsorbent Preparation (Cu(l)-Y Zeolite for DMDS): Na-Y zeolite was modified via liquid-phase ion
exchange using a 5-fold excess of 0.5 M aqueous solution of copper nitrate at 90°C for 24 hours. The
resulting material was filtered, washed with deionized water, dried overnight at 120°C, and finally
calcined at 450°C in an inert atmosphere to obtain the final Cu(l)-Y adsorbent [1].

e Adsorption Capacity Measurement (DMDS): Adsorption characteristics of DMDS on the sorbents
were studied using a dynamic adsorption method in a fixed-bed reactor at room temperature. The
saturated sulfur capacity was determined by passing the liquid hydrocarbon stream containing DMDS
through the fixed bed of adsorbent until breakthrough [1].

e Computational Simulation (CSz): The adsorption of carbon disulfide was studied using Grand
Canonical Monte Carlo (GCMC) simulations. Models of activated carbon with varying hydroxyl
group content (0% to 50%) were constructed. The simulations were run to predict adsorption
behavior, interaction energy, and diffusion coefficients of CS2 molecules within the porous carbon
structures at 318 K and atmospheric pressure [3].

The workflow for the experimental approach to studying adsorption on modified zeolites can be summarized

as follows:
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Zeolite Modification Adsorption Experiment Analysis & Characterization
Zeolite Modification Ion-Exchange Fixed-Bed Reactor Capacity Measurement
Drying Breakthrough Analysis Mechanism Investigation (e.g., XPS, FTIR)
Calcination

Click to download full resolution via product page

Interpretation of Available Data

Although a direct comparison with didodecyl disulfide is not possible, the available data offers valuable

insights:

¢ Promising Adsorbents for Organic Sulfides: Modified zeolites, particularly Y zeolites exchanged
with metals like Cu(l) or impregnated with rare-earth metals like Ce, show high adsorption capacity
for disulfides and other organic sulfur compounds [1] [2].

¢ Influential Factors in Adsorption: Studies indicate that weak Lewis acid sites on the adsorbent
contribute to adsorption, while Brgnsted acid sites can be harmful. The formation of a -bond
between sulfur and the metal (e.g., Cu-S) is a key mechanism [1].

¢ Role of Computational Studies: Molecular simulation is a powerful tool to predict adsorption
properties and understand mechanisms at the atomic level, which can guide the design of new
adsorbent materials [3].

How to Proceed for Specific Data

The absence of data on didodecyl disulfide is likely due to its larger molecular size and lower volatility

compared to compounds like DMDS, focusing research on different applications.
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To find the information you need, I suggest:

¢ Refining Search Queries: Use precise terms like "didodecyl disulfide adsorption isotherm,"
"dodecyl disulfide removal," or "C12 disulfide adsorbent" in specialized scientific databases (e.qg.,
Scopus, Web of Science).

e Exploring Related Industries: Investigate research on heavy hydrocarbon streams or lubricant
purification, where larger sulfur molecules like didodecyl disulfide are more prevalent.

¢ Reviewing Patents: Search patent databases for desulfurization technologies that mention long-
chain alkyl disulfides.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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